Cas no 2228629-41-0 (3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228629-41-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 6351450
• PubChem ID: 165708730
• Update Time: 2025-06-07

3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol
• EN300-1763767
• 2228629-41-0

• Inchi： 1S/C13H20O2/c1-10-11(8-13(2,3)9-14)6-5-7-12(10)15-4/h5-7,14H,8-9H2,1-4H3
• InChI Key： RXWIKMVOXDADKK-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC=C(C=1C)OC

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol

Introduction to 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228629-41-0)

3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228629-41-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a substituted phenyl ring and a tertiary alcohol functionality. These characteristics make it an intriguing candidate for further research and development.

The chemical structure of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol consists of a central tertiary alcohol group attached to a 3-methoxy-2-methylphenyl moiety. The methoxy and methyl substituents on the phenyl ring contribute to the compound's stability and reactivity, making it suitable for a wide range of chemical transformations. The presence of the tertiary alcohol group also imparts unique physical and chemical properties, such as solubility and reactivity in various solvents.

In the pharmaceutical industry, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol could play a crucial role in the development of novel therapeutic agents.

Beyond its pharmaceutical applications, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol has also been investigated for its use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, scientists at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block in the creation of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 3-methoxy-2-methylbenzaldehyde with 1-bromo-1-propanol in the presence of a suitable base. This reaction is followed by reduction and subsequent functional group manipulation to obtain the final product. The choice of reagents and reaction conditions can significantly influence the efficiency and selectivity of the synthesis.

In terms of safety and handling, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound. Additionally, it is important to store it in a cool, dry place away from incompatible substances.

The environmental impact of 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol is another important consideration. While there is limited data available on its environmental fate and toxicity, it is advisable to follow best practices for waste disposal and minimize its release into the environment. Researchers are actively studying the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial applications.

In conclusion, 3-(3-methoxy-2-methylphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228629-41-0) is a versatile organic compound with promising applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.